Cas no 1823998-39-5 (1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone)

• Product Name: 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone
• CAS No: 1823998-39-5
• MF: C₉H₄ClF₅O
• MW: 258.572479248047
• CID: 6022750
• PubChem ID: 130136675
• Update Time: 2025-05-21

1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone
• 1-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-difluoroethan-1-one
• 1823998-39-5
• EN300-1668162

• Inchi： 1S/C9H4ClF5O/c10-6-2-1-4(7(16)8(11)12)3-5(6)9(13,14)15/h1-3,8H
• InChI Key： KYQTVEYEMNEXEX-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C(=O)C(F)F)C=1)Cl)(F)(F)F

Computed Properties

• Exact Mass: 257.9870833g/mol
• Monoisotopic Mass: 257.9870833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone

Recent Advances in the Study of 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone (CAS: 1823998-39-5)

1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone (CAS: 1823998-39-5) is a fluorinated aromatic ketone that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anticancer and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and future prospects in drug discovery.

The compound's structural features, including the trifluoromethyl and difluoro groups, contribute to its high reactivity and stability, making it an attractive building block for the synthesis of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study reported that derivatives of 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone exhibited potent inhibitory activity against several kinase isoforms, with IC50 values in the nanomolar range.

In addition to its applications in oncology, recent research has also investigated the compound's potential in treating inflammatory diseases. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that certain analogs of 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone could modulate the activity of NF-κB, a key transcription factor involved in inflammatory responses. These findings suggest that the compound could serve as a promising scaffold for the development of new anti-inflammatory drugs.

From a synthetic perspective, advances in catalytic fluorination methodologies have facilitated the efficient production of 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone. A recent publication in Organic Letters described a novel palladium-catalyzed fluorination protocol that significantly improved the yield and purity of the compound. This methodological breakthrough is expected to accelerate its adoption in large-scale pharmaceutical manufacturing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Issues such as metabolic stability and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research efforts are focused on structural modifications to enhance these properties while maintaining the compound's biological activity.

In conclusion, 1-(4-Chloro-3-trifluoromethyl-phenyl)-2,2-difluoro-ethanone (CAS: 1823998-39-5) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span multiple therapeutic areas, and recent advancements in synthetic methodologies have further bolstered its utility. Future research should prioritize the optimization of its derivatives for clinical development, paving the way for new treatments in oncology and inflammation.